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Compound of Interest

Compound Name: Diethyl Succinate

Cat. No.: B104758 Get Quote

An In-depth Technical Guide to Diethyl Butanedioate (Diethyl Succinate)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Diethyl Succinate, known formally

by its IUPAC name, Diethyl Butanedioate. The document details its chemical and physical

properties, synthesis protocols, key chemical reactions, and applications, with a particular focus

on its relevance to research and development. All quantitative data is presented in structured

tables for clarity. Furthermore, this guide includes a detailed experimental protocol for its

synthesis via Fischer esterification and visual diagrams generated using DOT language to

illustrate its synthesis workflow and diverse applications.

Nomenclature and Identification
The compound commonly known as Diethyl Succinate is systematically named diethyl

butanedioate according to IUPAC nomenclature.[1][2][3] It is the diethyl ester of succinic acid

(butanedioic acid).[2]
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Identifier Value

IUPAC Name diethyl butanedioate[1][2]

Synonyms

Diethyl succinate, Ethyl succinate, Butanedioic

acid diethyl ester, Succinic acid diethyl ester[1]

[2][3]

CAS Number 123-25-1[2][4][5]

Molecular Formula C₈H₁₄O₄[1][2]

Molecular Weight 174.19 g/mol [1][2][5]

InChI Key DKMROQRQHGEIOW-UHFFFAOYSA-N[1]

Physicochemical Properties
Diethyl butanedioate is a colorless liquid with a faint, pleasant, fruity odor.[4][6] It is miscible

with ethanol and ether but only slightly soluble in water.[2][4]

Property Value Reference

Melting Point -21 °C to -20 °C [1][2][4][6]

Boiling Point
217 °C to 218 °C (at 760

mmHg)
[1][2][4][6]

Density
1.04 g/cm³ to 1.047 g/mL (at

20-25 °C)
[1][2][4][6]

Flash Point 90 °C (closed cup) [1][6]

Refractive Index (n²⁰/D) ~1.420 [4]

Vapor Pressure 0.04 mmHg (at 20 °C) [1]

Water Solubility ~19.1 mg/mL (at 25 °C) [1]

LogP 1.20 [1]
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The most common method for synthesizing diethyl butanedioate is the Fischer esterification of

succinic acid with excess ethanol in the presence of an acid catalyst, such as sulfuric acid

(H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[2][4][7][8] The reaction is reversible and is driven

to completion by removing the water formed or by using a large excess of the alcohol.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://en.wikipedia.org/wiki/Diethyl_succinate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852963.htm
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://www.masterorganicchemistry.com/2022/11/16/fischer-esterification/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalyst

Process

Workup & Purification

Succinic Acid

Heat / Reflux

Ethanol (Excess) Acid Catalyst (e.g., H₂SO₄)

Water Removal
(Dean-Stark or Excess Alcohol)

Neutralization
(e.g., NaHCO₃ wash)

Solvent Extraction
(e.g., Ethyl Acetate)

Drying
(e.g., Na₂SO₄)

Distillation under
Reduced Pressure

Pure Diethyl
Butanedioate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Diethyl Butanedioate via Fischer Esterification.
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Detailed Experimental Protocol: Fischer Esterification
This protocol describes the laboratory-scale synthesis of diethyl butanedioate from succinic

acid and ethanol.

Materials:

Succinic Acid (1.0 mol)

Anhydrous Ethanol (5.0 mol, used in excess as solvent)

Concentrated Sulfuric Acid (H₂SO₄, catalytic amount, e.g., 3-5 mL)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl Acetate (for extraction)

Equipment:

Round-bottom flask (appropriate size)

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus (for vacuum distillation)

Procedure:

Reaction Setup: To a round-bottom flask, add succinic acid and anhydrous ethanol. Stir the

mixture until the acid is partially dissolved.
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Catalyst Addition: Carefully and slowly add concentrated sulfuric acid to the stirring mixture.

Reflux: Attach the reflux condenser and heat the mixture to reflux. Maintain reflux for 2-4

hours. The reaction progress can be monitored by techniques like Thin Layer

Chromatography (TLC).[7]

Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the excess ethanol using a rotary evaporator.[7]

Workup - Neutralization: Add water and ethyl acetate to the residue. Transfer the mixture to a

separatory funnel. Wash the organic layer sequentially with a saturated solution of NaHCO₃

to neutralize the acid catalyst, followed by a wash with brine.[7]

Drying: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification: Filter off the drying agent and concentrate the organic phase using a rotary

evaporator to obtain the crude product. Purify the crude diethyl butanedioate by vacuum

distillation to yield a colorless liquid.[10]

Chemical Reactivity and Applications
Diethyl butanedioate is a versatile chemical intermediate used in various organic syntheses

and industrial applications.[2][11]

Key Reactions:

Acyloin Condensation: Undergoes intramolecular condensation in the presence of sodium

metal to form 2-hydroxycyclobutanone.[2]

Stobbe Condensation: A base-catalyzed condensation reaction with aldehydes and ketones.

Condensation with Oxalates: Serves as a precursor to ketoglutaric acid via condensation

with oxalate esters.[2]

Hydrolysis: Can be hydrolyzed back to succinic acid and ethanol under acidic or basic

conditions.
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Applications: Its applications span multiple industries, from fragrances and food to

pharmaceuticals and materials science.

Solvent: Used as a solvent for various organic compounds and in industrial processes.[11]

Flavoring & Fragrance: Employed as a food flavoring agent and in fragrances due to its mild,

fruity character.[12][13]

Plasticizer: Acts as a plasticizer, imparting flexibility to polymers.[11]

Pharmaceutical Intermediate: Serves as a key building block in the synthesis of more

complex molecules, including pharmaceutical intermediates.[11][13]

Biological Research: It can cross biological membranes and is metabolized by the TCA

cycle.[14] Recent studies have shown it can modulate microglial polarization and activation

by reducing mitochondrial fission and cellular reactive oxygen species (ROS), suggesting a

protective role against inflammation in certain contexts.[14]
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Caption: Diverse applications of Diethyl Butanedioate across various industries.

Spectroscopic Data for Characterization
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Spectroscopic analysis is crucial for confirming the identity and purity of synthesized diethyl

butanedioate.

Spectroscopic Data Characteristic Peaks / Values

¹H NMR (CDCl₃)
δ (ppm): ~4.1 (q, 4H, -O-CH₂-), ~2.6 (s, 4H, -

CO-CH₂-CH₂-CO-), ~1.2 (t, 6H, -CH₃)[1][15]

¹³C NMR (Predicted)
δ (ppm): ~172 (C=O), ~60 (-O-CH₂-), ~29 (-CH₂-

CH₂-), ~14 (-CH₃)

IR (Infrared)
Strong C=O stretch (~1730 cm⁻¹), C-O stretch

(~1150-1200 cm⁻¹)[1][16]

Mass Spec (EI)
Key fragments (m/z): 129 [M-OEt]⁺, 101 [M-

COOEt]⁺, 73 [COOEt]⁺[1]

Safety and Handling
Diethyl butanedioate is considered a combustible liquid and is mildly irritating to the eyes.[4][6]

Standard laboratory safety precautions should be followed, including the use of personal

protective equipment (PPE) such as safety glasses and gloves.[6] It should be stored in a well-

ventilated area, away from open flames.[6] For detailed safety information, refer to the specific

Safety Data Sheet (SDS) provided by the supplier.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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